Cas no 17395-99-2 (4-Aminoisobenzofuran-1,3-dione)

• Product Name: 4-Aminoisobenzofuran-1,3-dione
• CAS No: 17395-99-2
• MF: C₈H₅NO₃
• MW: 163.130202054977
• MDL: MFCD00117589
• CID: 204730
• PubChem ID: 345551
• Update Time: 2025-11-06

4-Aminoisobenzofuran-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione,4-amino-
• 1,3-Isobenzofurandione,4-amino-(9CI)
• 4-amino-2-benzofuran-1,3-dione
• 4-aminoisobenzofuran-1,3-dione
• 3-amino-phthalic acid-anhydride
• 3-aminophthalic anhydride
• 3-Amino-phthalsaeure-anhydrid
• 4-amino-1,3-Isobenzofurandione
• 4-amino-isobenzofuran-1,3-dione
• KB-71987
• NSC403250
• DTXSID80323168
• 4-amino-1,3-dihydro-2-benzofuran-1,3-dione
• 17395-99-2
• MFCD00117589
• AKOS027382925
• NSC-403250
• W18402
• 1,3-Isobenzofurandione, 4-amino-
• SY312024
• CS-0060629
• AS-61007
• SCHEMBL707373
• AMY42376
• A903206
• DQNFPCOVVBRXOY-UHFFFAOYSA-N
• DB-122569
• 4-Aminoisobenzofuran-1,3-dione

• MDL： MFCD00117589
• Inchi： 1S/C8H5NO3/c9-5-3-1-2-4-6(5)8(11)12-7(4)10/h1-3H,9H2
• InChI Key： DQNFPCOVVBRXOY-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C=2C1=O)N)=O

Computed Properties

• Exact Mass: 163.02695
• Monoisotopic Mass: 163.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.555
• Boiling Point: 384.8°C at 760 mmHg
• Flash Point: 249.9°C
• Refractive Index: 1.686
• PSA: 69.39
• LogP: 1.16060

4-Aminoisobenzofuran-1,3-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Phthalic anhydrides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones Phthalic anhydrides

Additional information on 4-Aminoisobenzofuran-1,3-dione

Introduction to 4-Aminoisobenzofuran-1,3-dione (CAS No. 17395-99-2)

4-Aminoisobenzofuran-1,3-dione, identified by its Chemical Abstracts Service (CAS) number 17395-99-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzofuran class, characterized by a fused benzene and furan ring system, with an amine and dione functional group incorporated into its structure. The unique arrangement of these functional groups imparts distinct reactivity and potential biological activity, making it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of 4-Aminoisobenzofuran-1,3-dione consists of a benzene ring linked to a furan ring, with an amine (-NH₂) substituent at the 4-position and a dione (C=O-C=O) moiety at the 1 and 3 positions. This configuration creates multiple sites for chemical modification, enabling the synthesis of diverse derivatives with tailored pharmacological properties. The presence of both electron-withdrawing (dione) and electron-donating (amine) groups makes this compound highly versatile in terms of its reactivity and potential interactions with biological targets.

In recent years, 4-Aminoisobenzofuran-1,3-dione has been extensively studied for its potential applications in drug discovery. One of the most promising areas of research involves its use as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its utility in generating kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The benzofuran core is particularly well-suited for binding to protein kinases due to its ability to mimic ATP or other natural substrates, thereby inhibiting enzyme activity.

Moreover, the amine group in 4-Aminoisobenzofuran-1,3-dione serves as a handle for further functionalization through techniques such as coupling reactions with carboxylic acids or aldehydes. This flexibility has allowed chemists to design molecules with specific pharmacokinetic profiles, including improved solubility and metabolic stability. Such modifications are essential for enhancing drug efficacy and reducing side effects.

Recent advancements in computational chemistry have further highlighted the significance of 4-Aminoisobenzofuran-1,3-dione as a pharmacophore. Molecular docking studies have demonstrated that derivatives of this compound can effectively bind to target proteins with high affinity. For example, modifications at the 2-position of the benzene ring have been shown to enhance binding interactions with certain proteases implicated in neurodegenerative disorders. These findings underscore the compound's potential as a lead structure for developing novel therapeutics.

The dione functionality in 4-Aminoisobenzofuran-1,3-dione also contributes to its biological relevance. Diones are known to participate in various biochemical pathways and can act as intermediates in the synthesis of more complex molecules. In particular, they have been explored as precursors for generating reactive species that can induce specific biological responses. This property makes them attractive for developing prodrugs or activators that release active compounds under physiological conditions.

Another area where 4-Aminoisobenzofuran-1,3-dione has shown promise is in the field of materials science. The unique electronic properties of this compound make it suitable for applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have investigated its use as a building block for synthesizing conjugated polymers that exhibit excellent charge transport capabilities. These materials are crucial for developing next-generation electronic devices with improved performance and efficiency.

The synthesis of 4-Aminoisobenzofuran-1,3-dione itself is an intriguing aspect of organic chemistry. Several synthetic routes have been reported over the years, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves the condensation of o-phthalaldehyde with guanidine hydrochloride under acidic conditions, followed by cyclization to form the benzofuran core. Alternative methods include multi-step sequences involving oxidative cleavage and subsequent functional group transformations.

In conclusion,4-Aminoisobenzofuran-1,3-dione (CAS No. 17395-99-2) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features make it an ideal candidate for generating novel bioactive molecules and advanced materials. As research continues to uncover new derivatives and synthetic strategies,4-Aminoisobenzofuran-1,3-dione is poised to remain at the forefront of scientific innovation.